Cas no 1803594-48-0 (2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole)

• Product Name: 2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole
• CAS No: 1803594-48-0
• MF: C₆H₇N₅O
• MW: 165.152679681778
• CID: 5055533
• PubChem ID: 75481031
• Update Time: 2025-07-18

2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole
• 2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole

• Inchi： 1S/C6H7N5O/c7-11-8-3-5-9-10-6(12-5)4-1-2-4/h4H,1-3H2
• InChI Key： XHNLOQPOCYSUNP-UHFFFAOYSA-N
• SMILES： O1C(CN=[N+]=[N-])=NN=C1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 1.2
• Topological Polar Surface Area: 53.3

Additional information on 2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole

Recent Advances in the Study of 2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole (CAS: 1803594-48-0)

The compound 2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole (CAS: 1803594-48-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole as a key intermediate in the synthesis of novel bioactive molecules. The presence of the azide functional group allows for efficient click chemistry reactions, enabling the rapid assembly of complex molecular architectures. Researchers have successfully utilized this compound in the development of targeted drug delivery systems and as a scaffold for the design of enzyme inhibitors.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a potent inhibitor of specific protein-protein interactions involved in inflammatory pathways. The study employed a combination of molecular docking simulations and in vitro assays to validate the binding affinity and selectivity of derivatives of 2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole. These findings open new avenues for the development of anti-inflammatory agents with improved specificity and reduced side effects.

Another significant advancement comes from the field of cancer research, where 2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole derivatives have shown promising activity against various cancer cell lines. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this core scaffold led to compounds with enhanced cytotoxicity against drug-resistant tumors. The researchers attributed this activity to the compound's ability to disrupt mitochondrial function and induce apoptosis in cancer cells.

The compound's unique physicochemical properties have also made it a valuable tool in chemical biology research. Its stability under physiological conditions and compatibility with various reaction conditions have enabled researchers to use it as a molecular probe for studying biological systems. Recent work has focused on developing fluorescent derivatives of 2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole for real-time imaging of cellular processes.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the production of 2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole to improve yield and purity. A study published in Organic Process Research & Development detailed a novel catalytic system that significantly enhances the efficiency of the key cyclization step in the synthesis pathway. This advancement has important implications for scaling up production for potential pharmaceutical applications.

Looking forward, researchers anticipate that 2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole will continue to play a pivotal role in drug discovery efforts. Its modular structure allows for extensive derivatization, making it an attractive starting point for the development of diverse therapeutic agents. Current research directions include exploring its potential in neurodegenerative disease treatment and as an antimicrobial agent against multidrug-resistant pathogens.

In conclusion, the growing body of research on 2-(Azidomethyl)-5-cyclopropyl-1,3,4-oxadiazole (CAS: 1803594-48-0) underscores its importance as a versatile building block in medicinal chemistry and chemical biology. The compound's unique properties and demonstrated biological activities position it as a promising candidate for future therapeutic development. Continued investigation into its mechanism of action and structure-activity relationships will likely yield further breakthroughs in the coming years.